BENGHE Foundational & Exploratory

Check Availability & Pricing

(S)-Hydroxynefazodone: A Technical Overview
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydroxynefazodone, (S)-

Cat. No.: B15189935

This technical guide provides an in-depth overview of (S)-Hydroxynefazodone, a primary active
metabolite of the antidepressant drug nefazodone. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, metabolic pathways, and pharmacological context.

Core Chemical and Physical Data

(S)-Hydroxynefazodone is a significant metabolite formed through the oxidative metabolism of
nefazodone. Below is a summary of its key quantitative data.

Property Value Source(s)
CAS Number 301530-74-5 [1]
Molecular Formula C25H32CINsO3 [11[2][3]
Molecular Weight 486.01 g/mol [1112][31[41[5]
Stereochemistry Absolute [2][3]

Metabolism and Pharmacokinetics

(S)-Hydroxynefazodone is formed in the liver primarily through the action of the cytochrome
P450 3A4 (CYP3A4) enzyme system.[1][6] It is one of several active metabolites of
nefazodone, including m-chlorophenylpiperazine (mCPP) and triazoledione.[1][7]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15189935?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Nefazodone
https://en.wikipedia.org/wiki/Nefazodone
https://go.drugbank.com/drugs/DB01149
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/980HV27T0V
https://en.wikipedia.org/wiki/Nefazodone
https://go.drugbank.com/drugs/DB01149
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/980HV27T0V
https://www.researchgate.net/figure/Characterized-bioactivation-pathways-for-the-antidepressant-nefazodone-The-carbon_fig1_5520336
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxynefazodone
https://go.drugbank.com/drugs/DB01149
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/980HV27T0V
https://en.wikipedia.org/wiki/Nefazodone
https://pubmed.ncbi.nlm.nih.gov/11872324/
https://en.wikipedia.org/wiki/Nefazodone
https://pubmed.ncbi.nlm.nih.gov/9342502/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The pharmacokinetic profile of nefazodone and its metabolites is complex and nonlinear.[7]
While nefazodone has a relatively short half-life of 2-4 hours, its metabolites, including
hydroxynefazodone (1.5-4 hours), contribute to the overall pharmacological effect.[1] At steady
state, the plasma levels of hydroxynefazodone are approximately 40% of the parent drug,
nefazodone.[1]

The metabolic pathway of nefazodone is crucial for understanding its clinical activity and drug-
drug interactions. Nefazodone itself is a potent inhibitor of CYP3A4, which can affect the
metabolism of co-administered drugs.[1][7][8]

Experimental Protocols

Detailed experimental protocols for the specific synthesis of (S)-Hydroxynefazodone are not
extensively available in the public domain, as it is primarily studied as a metabolite. However,
research on nefazodone metabolism generally involves the following methodologies:

In Vitro Metabolism Studies:

¢ Objective: To identify the enzymes responsible for the formation of (S)-Hydroxynefazodone
and other metabolites.

e Methodology:

o Incubation of nefazodone with human liver microsomes or recombinant human
cytochrome P450 enzymes (specifically CYP3A4).[6]

o Addition of co-factors such as NADPH to initiate the metabolic reactions.

o Analysis of the incubate at various time points using High-Performance Liquid
Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS) to identify and
guantify the formation of (S)-Hydroxynefazodone and other metabolites.

o Use of specific chemical inhibitors or antibodies for CYP3A4 to confirm its role in the
metabolic pathway.[6]

Pharmacokinetic Studies in Humans:
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» Objective: To determine the plasma concentrations and pharmacokinetic parameters of
nefazodone and its metabolites after oral administration.

o Methodology:
o Administration of single or multiple doses of nefazodone to healthy volunteers.[9]
o Collection of blood samples at predetermined time intervals.
o Separation of plasma from the blood samples.

o Extraction of the analytes (nefazodone, (S)-Hydroxynefazodone, etc.) from the plasma
using techniques like solid-phase extraction.

o Quantification of the analytes using a validated LC-MS/MS method.[9]

o Calculation of pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life using
appropriate software.

Signaling and Metabolic Pathways

The primary pathway of interest for (S)-Hydroxynefazodone is its formation from the parent
drug, nefazodone. The following diagram illustrates this metabolic conversion.
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Caption: Metabolic pathway of nefazodone.

Pharmacological Significance

(S)-Hydroxynefazodone is an active metabolite that contributes to the overall pharmacological
profile of nefazodone. The parent drug, nefazodone, acts primarily as a serotonin 5-HT2A
receptor antagonist and a weak serotonin-norepinephrine reuptake inhibitor.[2][10] The activity
of its metabolites, including (S)-Hydroxynefazodone, is an important factor in its therapeutic
effects and potential side effects.

The metabolism of nefazodone, leading to the formation of (S)-Hydroxynefazodone and other
compounds, is a critical consideration in clinical practice due to the potential for drug-drug
interactions and the rare but serious risk of hepatotoxicity associated with the parent drug.[11]
[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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